Cas no 76968-33-7 (Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel-)

Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel- structure
76968-33-7 structure
Product Name:Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel-
CAS No:76968-33-7
MF:C12H20O3
MW:212.285404205322
CID:562630
PubChem ID:644120
Update Time:2025-04-19

Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel-
    • (+/-)-DIHYDROJASMONIC ACID
    • (±)-9,10-DIHYDROJASMONIC ACID
    • 2-AMYL-3-(CARBOXYMETHYL)CYCLOPENTANONE
    • 2-AMYL-3-OXOCYCLOPENTANEACETIC ACID
    • 3-(CARBOXYMETHYL)-2-PENTYLCYCLOPENTANONE
    • 3-OXO-2-PENTYLCYCLOPENTANEACETIC ACID
    • [(1R,2R)-3-oxo-2-pentylcyclopentyl]acetic acid
    • CHEBI:18473
    • 7869SCH2L2
    • 98674-52-3
    • starbld0003510
    • Cyclopentaneacetic acid, 3-oxo-2-pentyl-, (1R,2R)- (9CI)
    • Q27109032
    • SCHEMBL5940628
    • PQEYTAGBXNEUQL-NXEZZACHSA-N
    • rel-2-((1R,2R)-3-Oxo-2-pentylcyclopentyl)acetic acid
    • LMFA02020204
    • cyclopentaneacetic acid, 3-oxo-2-pentyl-, (1R,2R)-
    • 2-[(1R,2R)-3-oxo-2-pentylcyclopentyl]acetic acid
    • JAA
    • 9,10-Dihydrojasmonic acid
    • 76968-33-7
    • 9,10-dihydroJA
    • Dihydrojasmonic acid, (-)-
    • (+/-)(1r,2r)-3-oxo-2-pentylcyclopentaneacetic acid
    • (-)-9,10-dihydrojasmonic acid
    • Cyclopentaneacetic acid, 3-oxo-2-pentyl-, (1R-trans)-
    • DTXSID501313059
    • 2-((1R,2R)-3-oxidanylidene-2-pentyl-cyclopentyl)ethanoic acid
    • (-)-Dihydrojasmonic acid
    • (1R,2R)-3-Oxo-2-pentylcyclopentaneacetic acid
    • Inchi: 1S/C12H20O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h9-10H,2-8H2,1H3,(H,14,15)/t9-,10-/m1/s1
    • InChI Key: PQEYTAGBXNEUQL-NXEZZACHSA-N
    • SMILES: O=C1CC[C@H](CC(=O)O)[C@H]1CCCCC

Computed Properties

  • Exact Mass: 212.14100
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Color/Form: Solids
  • Density: 1.04
  • Refractive Index: -83.5 ° (C=0.97, CHCl3)
  • PSA: 54.37000
  • LogP: 2.63670
  • Solubility: Not determined

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